![molecular formula C14H19NOS B5907119 (2E)-N-methyl-N-{2-[(4-methylphenyl)thio]ethyl}but-2-enamide](/img/structure/B5907119.png)
(2E)-N-methyl-N-{2-[(4-methylphenyl)thio]ethyl}but-2-enamide
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Overview
Description
(2E)-N-methyl-N-{2-[(4-methylphenyl)thio]ethyl}but-2-enamide, also known as MTMEA, is a synthetic compound that belongs to the class of N-methylated amides. It has been studied for its potential use in scientific research due to its unique chemical structure and properties.
Mechanism of Action
The exact mechanism of action of (2E)-N-methyl-N-{2-[(4-methylphenyl)thio]ethyl}but-2-enamide is not fully understood, but it is thought to work by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes. It may also work by blocking the activity of certain enzymes involved in the inflammatory process.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects in animal models. It has been shown to reduce inflammation and pain in a dose-dependent manner. It has also been shown to have a low toxicity profile, making it a potentially safe candidate for drug development.
Advantages and Limitations for Lab Experiments
One advantage of using (2E)-N-methyl-N-{2-[(4-methylphenyl)thio]ethyl}but-2-enamide in lab experiments is its unique chemical structure, which could lead to the development of new drugs with improved efficacy and safety profiles. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several potential future directions for research on (2E)-N-methyl-N-{2-[(4-methylphenyl)thio]ethyl}but-2-enamide. One area of interest is the development of new drugs for the treatment of pain and inflammation based on the chemical structure of this compound. Another area of interest is the study of the potential side effects of this compound and its derivatives. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in other areas of medicine.
Synthesis Methods
(2E)-N-methyl-N-{2-[(4-methylphenyl)thio]ethyl}but-2-enamide can be synthesized through a multi-step process starting with the reaction of (4-methylphenyl)thioacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-methylbut-2-enamide in the presence of a base to form this compound.
Scientific Research Applications
(2E)-N-methyl-N-{2-[(4-methylphenyl)thio]ethyl}but-2-enamide has been studied for its potential use in scientific research, particularly in the field of medicinal chemistry. It has been shown to have anti-inflammatory and analgesic properties, which could make it a potential candidate for the development of new drugs for the treatment of pain and inflammation.
Properties
IUPAC Name |
N-methyl-N-[2-(4-methylphenyl)sulfanylethyl]but-3-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NOS/c1-4-5-14(16)15(3)10-11-17-13-8-6-12(2)7-9-13/h4,6-9H,1,5,10-11H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGGJDQYDTGFBQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCCN(C)C(=O)CC=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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